1-(2-methoxybenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine

• IUPAC Name: (2-methoxyphenyl)-[4-(4-nitro-3-piperidin-1-ylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C23H28N4O4/c1-31-22-8-4-3-7-19(22)23(28)26-15-13-24(14-16-26)18-9-10-20(27(29)30)21(17-18)25-11-5-2-6-12-25/h3-4,7-10,17H,2,5-6,11-16H2,1H3
• InChI Key: RPHGVZIIVDQKHK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC(=C(C=C3)[N+](=O)[O-])N4CCCCC4
• Molecular Formula: C23H28N4O4
• Molecular Weight: 424.5 g/mol

Description

1-(2-methoxybenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine, also known as MNPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in laboratory experiments. In

Scientific Research Applications

1-(2-methoxybenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine has been studied for its potential applications in medicinal chemistry. It has been reported to exhibit anticonvulsant, anxiolytic, and antidepressant properties in animal models. This compound has also been shown to have antinociceptive effects, indicating its potential as a pain reliever. Furthermore, this compound has been investigated for its potential as a serotonin receptor agonist, which could have implications in the treatment of various neurological disorders.

Mechanism of Action

The exact mechanism of action of 1-(2-methoxybenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin and gamma-aminobutyric acid (GABA). This compound has been reported to bind to serotonin receptors, specifically the 5-HT1A receptor, which is involved in the regulation of mood and anxiety. This compound has also been shown to enhance GABAergic neurotransmission, which could contribute to its anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects in animal models. It has been shown to reduce the frequency and duration of seizures in mice, indicating its potential as an anticonvulsant. This compound has also been reported to reduce anxiety-like behavior in rats, suggesting its potential as an anxiolytic. Furthermore, this compound has been shown to have antidepressant-like effects in mice, indicating its potential as an antidepressant.

Advantages and Limitations for Lab Experiments

1-(2-methoxybenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine has several advantages for laboratory experiments. It is relatively easy to synthesize and has been reported to exhibit good stability. This compound has also been shown to have good solubility in various solvents, which makes it easy to work with in the laboratory. However, this compound has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 1-(2-methoxybenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine. One potential area of investigation is the development of this compound analogs with improved pharmacological properties. Another area of research could focus on the development of this compound-based drugs for the treatment of neurological disorders such as epilepsy and anxiety disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential as a serotonin receptor agonist.